Cas no 1481-93-2 (4-Chromanol)

4-Chromanol Properties

Names and Identifiers

• 4-Chromanol
• chroman-4-ol
• 3,4-Dihydro-2H-1-benzopyran-4-ol
• 4-Hydroxychroman
• Chromanol
• 2,3-Dihydro-4H-1-benzopyran-4-ol
• 2H-1-Benzopyran-4-ol, 3,4-dihydro-
• 4-Chromanol,96%
• 4-CHROMANOL 96%
• 4-CHROMANOL, 99+%
• 3,4-dihydro-2H-chromen-4-ol
• MGSHXMOLUWTMGP-UHFFFAOYSA-N
• NSC654113
• 3'-carboxy-alpha-chromanol
• HMS1664N08
• STL553702
• 6151AJ
• NE44256
• 2H-1-Benzopyran-4
• +Expand

• MDL： MFCD00006849
• InChIKey： MGSHXMOLUWTMGP-UHFFFAOYSA-N
• Inchi： 1S/C9H10O2/c10-8-5-6-11-9-4-2-1-3-7(8)9/h1-4,8,10H,5-6H2
• SMILES： O1C2=C([H])C([H])=C([H])C([H])=C2C([H])(C([H])([H])C1([H])[H])O[H]
• BRN： 130800

Computed Properties

• Exact Mass: 150.06808g/mol
• Surface Charge: 0
• XLogP3: 1.2
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 150.06808g/mol
• Monoisotopic Mass: 150.06808g/mol
• Topological Polar Surface Area: 29.5Ų
• Heavy Atom Count: 11
• Complexity: 136
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Tautomer Count: nothing
• Surface Charge: 0

Experimental Properties

• LogP: 1.50250
• PSA: 29.46000
• Refractive Index: 1.5470 (estimate)
• Boiling Point: 80°C/5mmHg(lit.)
• Melting Point: 41.0 to 45.0 deg-C
• Flash Point: Fahrenheit: >235.4 ° f
  Celsius: >113 ° c
  
• Color/Form: White crystals.
• Solubility: Not determined
• Density: 0.9820 (rough estimate)

4-Chromanol Security Information

• WGK Germany：3
• Safety Term：S24/25
• Safety Instruction： S24/25
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Risk Phrases： 36/37/38

4-Chromanol Customs Data

• HS CODE：2932999099
• Customs Data：

  China Customs Code:

  2932999099

  Overview:

  2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%